Cas no 1858240-13-7 (4-Bromo-5-methyl-1H-pyrazole-3-carbonyl chloride)

• Product Name: 4-Bromo-5-methyl-1H-pyrazole-3-carbonyl chloride
• CAS No: 1858240-13-7
• MF: C₅H₄BrClN₂O
• MW: 223.455059051514
• MDL: MFCD28505142
• CID: 4709115
• Update Time: 2025-05-20

4-Bromo-5-methyl-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-1H-pyrazole-3-carbonyl chloride
• FCH3745598
• 1H-pyrazole-3-carbonyl chloride, 4-bromo-5-methyl-

• MDL： MFCD28505142
• Inchi： 1S/C5H4BrClN2O/c1-2-3(6)4(5(7)10)9-8-2/h1H3,(H,8,9)
• InChI Key： KLRCGTPUNPUECA-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=NNC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Topological Polar Surface Area: 45.8

Additional information on 4-Bromo-5-methyl-1H-pyrazole-3-carbonyl chloride

4-Bromo-5-methyl-1H-pyrazole-3-carbonyl chloride: A Comprehensive Overview

4-Bromo-5-methyl-1H-pyrazole-3-carbonyl chloride (CAS No. 1858240-13-7) is a versatile compound with significant applications in organic synthesis and medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their unique chemical properties and biological activities. The structure of 4-bromo-5-methyl-1H-pyrazole-3-carbonyl chloride features a pyrazole ring substituted with a bromine atom at position 4, a methyl group at position 5, and a carbonyl chloride group at position 3. These substituents confer the molecule with reactivity that makes it an invaluable building block in various chemical transformations.

The synthesis of 4-bromo-5-methyl-1H-pyrazole-3-carbonyl chloride typically involves multi-step processes, often starting from simple precursors like aldehydes or ketones. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the compound's importance in modern chemical research.

One of the most notable applications of 4-bromo-5-methyl-1H-pyrazole-3-carbonyl chloride is its role as an electrophilic reagent in nucleophilic substitution reactions. The carbonyl chloride group serves as an excellent electrophile, facilitating reactions with amines, alcohols, and other nucleophiles to form amides, esters, or other derivatives. This reactivity has been exploited in the development of bioactive molecules, including potential drug candidates.

Recent studies have focused on the use of pyrazole derivatives like 4-bromo-5-methyl-1H-pyrazole-3-carbonyl chloride in medicinal chemistry. For example, researchers have investigated its potential as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. The bromine substituent at position 4 plays a critical role in modulating the molecule's electronic properties, enhancing its binding affinity to target proteins.

In addition to its role in drug discovery, 4-bromo-5-methyl-1H-pyrazole-3-carbonyl chloride has found applications in materials science. Its ability to participate in cross-coupling reactions makes it a valuable precursor for constructing complex molecular architectures. For instance, coupling reactions with aryl halides using palladium catalysts have been employed to synthesize heterocyclic compounds with potential applications in optoelectronics.

The methyl group at position 5 of 4-bromo-5-methyl-1H-pyrazole-3-carbonyl chloride contributes to the molecule's stability and lipophilicity, which are desirable properties for many chemical applications. This substituent also influences the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations.

From an environmental perspective, understanding the degradation pathways of 4-bromo-5-methyl-1H-pyrazole-3-carbonyl chloride is crucial for assessing its ecological impact. Recent studies have examined its biodegradation under various conditions, revealing that it undergoes hydrolysis under alkaline conditions to form corresponding carboxylate salts. These findings underscore the importance of proper handling and disposal practices for this compound.

In conclusion, 4-bromo